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Compound of Interest

Compound Name: Acid Red 151

Cat. No.: B1583777 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Red 151, a synthetic monoazo dye, is widely utilized in various industrial applications,

particularly in the textile and leather industries, for its vibrant red coloration.[1] While broadly

classified under "fluorescent dyes" in some chemical databases, a thorough investigation into

its specific spectral properties reveals a significant lack of data to support its application in

fluorescence microscopy. This technical guide provides a comprehensive summary of the

known characteristics of Acid Red 151 and highlights the critical data gaps for its potential use

in advanced microscopic imaging.

Physicochemical Properties
Acid Red 151 is a dark red powder with good solubility in water.[1][2] Its chemical structure and

other fundamental properties are summarized in the table below.

Spectral Properties
The most critical data for any dye intended for microscopy are its spectral characteristics. While

information on the absorbance of Acid Red 151 is available, there is a notable absence of data

regarding its fluorescence emission, a prerequisite for fluorescence microscopy.

Table 1: Summary of Quantitative Data for Acid Red 151
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Property Value References

Chemical Formula C₂₂H₁₅N₄NaO₄S [1][3]

Molecular Weight 454.43 g/mol [1][3]

CAS Number 6406-56-0 [1][3]

Absorbance Maximum (λmax) 510 nm [4]

Molar Absorptivity (ε) Data not available

Fluorescence Emission

Maximum (λem)
Data not available

Quantum Yield (Φ) Data not available

Stokes Shift Data not available

Note: The absence of data for molar absorptivity, fluorescence emission maximum, and

quantum yield is a significant limitation for the application of Acid Red 151 in quantitative and

qualitative fluorescence microscopy.

Experimental Protocols
Due to the lack of evidence supporting the use of Acid Red 151 as a fluorescent stain in

microscopy, no specific, validated experimental protocols are available in the scientific

literature. However, for researchers wishing to explore its potential, a generalized protocol for

staining cells with azo dyes is provided below. This protocol is a standard starting point and

would require extensive optimization and validation for Acid Red 151.

Generalized Protocol for Staining Cells with an Azo Dye:

Solution Preparation: Prepare a stock solution of Acid Red 151 in an appropriate solvent

(e.g., distilled water or ethanol). The concentration will need to be determined empirically.

Cell Culture and Fixation: Grow cells on a suitable substrate (e.g., glass coverslips). Fix the

cells using a standard protocol (e.g., 4% paraformaldehyde in PBS for 15 minutes at room

temperature).
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Washing: Wash the fixed cells three times with Phosphate Buffered Saline (PBS).

Staining: Incubate the fixed cells with the Acid Red 151 staining solution. Incubation time

and dye concentration are critical parameters that need to be optimized.

Washing: Wash the stained cells extensively with PBS to remove unbound dye.

Mounting: Mount the coverslips on microscope slides using an appropriate mounting

medium.

Imaging: If any fluorescence is observed, image the samples using a fluorescence

microscope with an excitation source appropriate for the absorbance maximum (around 510

nm) and a suitable emission filter.

Mandatory Visualizations
To illustrate the typical workflow and the current state of knowledge for Acid Red 151 in

microscopy, the following diagrams are provided.

Sample Preparation Staining Imaging & Analysis

Cell Culture Fixation Washing Staining Washing Mounting Microscopy Data Analysis

Click to download full resolution via product page

Caption: General experimental workflow for staining biological samples for microscopy.
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Known Properties Data Gaps for Fluorescence Microscopy

Acid Red 151

Physicochemical Data
(Formula, MW, CAS) Absorbance Max (510 nm) Fluorescence Emission Molar Absorptivity Quantum Yield Validated Staining Protocols

Conclusion:
Insufficient data for fluorescence

microscopy applications.

Click to download full resolution via product page

Caption: Logical flow of available data and identified knowledge gaps for Acid Red 151.

Conclusion
While Acid Red 151 is a well-characterized dye for industrial purposes with a known

absorbance maximum at 510 nm, there is a critical lack of publicly available data on its

fluorescence properties. The absence of information on its emission spectrum, molar extinction

coefficient, and quantum yield makes it impossible to assess its suitability as a fluorophore for

microscopy. Researchers and professionals in drug development should exercise caution and

consider this compound as unvalidated for fluorescence imaging applications until

comprehensive photophysical characterization and specific staining protocols are established.

For fluorescence microscopy needs, it is recommended to select from a wide range of

commercially available and well-documented fluorescent probes with proven performance in

biological imaging.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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